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Compound of Interest

Compound Name: 3,5-Dichloro-4-methylpyridine

Cat. No.: B009390 Get Quote

An In-depth Technical Guide on 3,5-Dichloro-4-methylpyridine

For Researchers, Scientists, and Drug Development Professionals

This document provides core information regarding the chemical compound 3,5-Dichloro-4-
methylpyridine, also known as 3,5-Dichloro-4-picoline. The primary focus of this guide is to

present its fundamental molecular properties.

Core Molecular Data
The fundamental properties of 3,5-Dichloro-4-methylpyridine are summarized below. This

data is essential for any experimental design, synthesis, or analysis involving this compound.

Property Value

Molecular Formula C6H5Cl2N[1][2][3]

Molecular Weight 162.02 g/mol [1][2]

Monoisotopic Mass 160.9799046 Da[3][4]

CAS Number 100868-46-0[1][2][3]

Compound Identification
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A visual representation of the key identifiers for 3,5-Dichloro-4-methylpyridine is provided

below to facilitate quick reference.

Key Identifiers for 3,5-Dichloro-4-methylpyridine

Experimental Protocols
Detailed experimental protocols for the synthesis of 3,5-Dichloro-4-methylpyridine can be

found in the chemical literature. One common method involves the reaction of 3,5-

dichloropyridine with an appropriate methylating agent. A generalized workflow for such a

synthesis is outlined below.

Generalized Synthesis Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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